Cas no 862814-33-3 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide
• CAS No: 862814-33-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 6263203
• PubChem ID: 7087217
• Update Time: 2025-05-22

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide
• 862814-33-3
• SR-01000134741-1
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-isobutyl-2-oxoacetamide
• CCG-31400
• AKOS024594950
• SR-01000134741
• 2-(1,2-dimethylindol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide
• F0675-0527

• Inchi： 1S/C16H20N2O2/c1-10(2)9-17-16(20)15(19)14-11(3)18(4)13-8-6-5-7-12(13)14/h5-8,10H,9H2,1-4H3,(H,17,20)
• InChI Key： CUDCCYOMCFNFRK-UHFFFAOYSA-N
• SMILES： O=C(C(NCC(C)C)=O)C1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.1Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide

2-(1,2-Dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide: A Comprehensive Overview

The compound with CAS No. 862814-33-3, known as 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The indole moiety, a heterocyclic aromatic structure, forms the core of this molecule and is known for its ability to interact with various biological targets, including enzymes and receptors.

Indole derivatives have been extensively explored in drug discovery due to their potential as therapeutic agents. The 1H-indol ring in this compound is substituted with two methyl groups at positions 1 and 2, which contribute to its unique chemical properties. The presence of a methyl group at position 3 of the indole ring further enhances its structural complexity and functional diversity. The N-(2-methylpropyl) substituent attached to the acetamide group introduces additional steric bulk and hydrophobicity, which may influence the molecule's bioavailability and binding affinity.

Recent studies have highlighted the importance of indole-based compounds in modulating cellular signaling pathways. For instance, research has shown that certain indole derivatives can act as inhibitors of kinases, proteases, and other enzymes involved in disease progression. The acetamide group in this compound may play a role in hydrogen bonding interactions, which are critical for molecular recognition and binding. Additionally, the oxo group at position 2 of the acetamide suggests potential involvement in redox reactions or tautomerism, further expanding its functional versatility.

The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide involves a series of well-established organic reactions. Typically, the indole ring is synthesized via the Paal-Knorr pyrrole synthesis or through cyclization reactions involving amino carbonyl compounds. Subsequent alkylation or acylation steps introduce the methyl groups and the acetamide substituent. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency and scalability of these processes.

From a pharmacological perspective, this compound exhibits intriguing biological properties that warrant further investigation. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes. Additionally, it has shown moderate activity against certain cancer cell lines, suggesting its role in anticancer therapy. The dimethyl substitution on the indole ring may enhance its selectivity for specific targets, making it a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound with greater accuracy. Molecular docking studies have revealed that N-(2-methylpropyl) substituent contributes to favorable interactions with target proteins. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, paving the way for rational drug design.

In conclusion, CAS No. 862814-33-3, or 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylpropyl)-2-oxoacetamide, represents a compelling example of how structural modifications can enhance the biological activity of indole derivatives. With ongoing research into its synthesis, mechanism of action, and therapeutic applications, this compound holds significant potential in advancing drug discovery efforts across various therapeutic areas.